Cas no 843608-98-0 (Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride)

• Product Name: Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride
• CAS No: 843608-98-0
• MF: C₇H₁₃ClN₄O
• MW: 204.657319784164
• MDL: MFCD16990489
• CID: 583313
• PubChem ID: 75530610
• Update Time: 2025-10-29

Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride
• BS-38967
• 3-Methyl-4-(piperazin-1-yl)-1,2,5-oxadiazolehydrochloride
• AKOS027426928
• SCHEMBL21590931
• 1-(4-Methyl-1,2,5-oxadiazol-3-yl)piperazine hydrochloride
• 3-methyl-4-piperazin-1-yl-1,2,5-oxadiazole;hydrochloride
• MFCD16990489
• 3-Methyl-4-(piperazin-1-yl)-1,2,5-oxadiazole hydrochloride
• 843608-98-0

• MDL： MFCD16990489
• Inchi： 1S/C7H12N4O.ClH/c1-6-7(10-12-9-6)11-4-2-8-3-5-11;/h8H,2-5H2,1H3;1H
• InChI Key： FJTAGGCEUHTDGA-UHFFFAOYSA-N
• SMILES： Cl.O1N=C(C)C(=N1)N1CCNCC1

Computed Properties

• Exact Mass: 204.0777887g/mol
• Monoisotopic Mass: 204.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.2Ų

Additional information on Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride

Recent Advances in the Study of Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride (CAS: 843608-98-0)

Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride (CAS: 843608-98-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a versatile building block in the development of heterocyclic compounds, particularly those targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of oxadiazole derivatives with notable affinity for serotonin receptors. The study utilized a multi-step synthetic route, starting from commercially available precursors, to achieve high yields of the target compound, with subsequent characterization via NMR and mass spectrometry.

Further investigations into the biological activity of Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride have revealed its potential as an anxiolytic agent. In vitro assays conducted by researchers at the University of California, San Francisco, showed that derivatives of this compound exhibited selective binding to 5-HT1A receptors, with IC50 values in the nanomolar range. These findings suggest a promising avenue for the development of new anxiolytic drugs with improved efficacy and reduced side effects compared to existing therapies.

In addition to its CNS applications, recent patent filings indicate that this compound is being explored for its antimicrobial properties. A 2024 patent application by a major pharmaceutical company describes its incorporation into novel antibiotics targeting drug-resistant bacterial strains. The patent highlights the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by in vitro testing against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens.

The pharmacokinetic profile of Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride has also been a subject of recent research. A preclinical study published in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics in rodent models, with good blood-brain barrier penetration. These properties, combined with its relatively low toxicity profile, make it an attractive candidate for further drug development efforts.

Looking ahead, researchers are focusing on optimizing the synthetic routes for this compound to improve scalability and cost-effectiveness. A recent breakthrough in continuous flow chemistry, reported in Organic Process Research & Development, has demonstrated the potential for kilogram-scale production with significantly reduced reaction times and improved purity profiles. This advancement could facilitate the transition from laboratory-scale research to commercial pharmaceutical production.

In conclusion, Piperazine, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, monohydrochloride (CAS: 843608-98-0) represents a promising compound with diverse applications in medicinal chemistry. Its versatility as a synthetic intermediate, combined with its interesting pharmacological profile, positions it as a valuable tool for drug discovery efforts targeting CNS disorders and antimicrobial resistance. Continued research into its derivatives and formulations is expected to yield significant therapeutic advances in the coming years.